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Compound of Interest

Compound Name: tert-Butyl methylsulfonylcarbamate

Cat. No.: B120951

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of tert-butyl methyl(methylsulfonyl)carbamate (CAS No. 894351-83-8), a key
intermediate in organic synthesis. This document outlines its core physicochemical properties,
a detailed experimental protocol for its synthesis, and expected analytical data for its
characterization. The information is structured to support researchers in the fields of medicinal
chemistry and drug development in their synthetic endeavors.

Core Physicochemical Properties

Quantitative data for tert-butyl methyl(methylsulfonyl)carbamate is not widely available in peer-
reviewed literature. The following table summarizes key identifiers and predicted
physicochemical properties to guide experimental design.
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Property Value Source
tert-butyl
IUPAC Name methyl(methylsulfonyl)carbama
te
CAS Number 894351-83-8 [BLD Pharm][1]
Molecular Formula C7H1sNO4S [BLD Pharm][1]
Molecular Weight 209.26 g/mol [BLD Pharm][1]

Physical Form

Predicted: Solid or Oil

Predicted: 176.6 £ 8.0 °C (for

Boiling Point [ChemicalBook][2]
precursor)
) Predicted: 0.937 + 0.06 g/cm3 ]
Density [ChemicalBook][2]
(for precursor)
Predicted: 13.04 + 0.46 (for _
pKa [ChemicalBook][2]
precursor)
B Predicted: Soluble in DCM, )
Solubility [ChemicalBook][2]
Methanol
O=C(OC(C)(C)C)N(C)S(=0
SMILES (OC(OHCIEINCC)S(=0) [BLD Pharm][1]

(C)=0

Note: Predicted values are computationally generated for the precursor tert-butyl

methylcarbamate where data for the final compound is unavailable, and should be confirmed

by experimental analysis.

Synthesis and Experimental Protocols

The synthesis of tert-butyl methyl(methylsulfonyl)carbamate is a two-step process. The first

step involves the N-Boc protection of methylamine to form the intermediate, tert-butyl

methylcarbamate. The second step is the sulfonylation of this intermediate with

methanesulfonyl chloride.

Logical Synthesis Workflow
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Step 1: N-Boc Protection

. Di-tert-butyl dicarbonate
Methylamine ((Boc):20)

; }

tert-Butyl methylcarbamate

Step 2: Sulfonylation

Methanesulfonyl Chloride
(MsCl)

Base (e.g., Triethylamine) tert-Butyl methylcarbamate

| ; ;

tert-Butyl methyl(methylsulfonyl)carbamate
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Dissolve tert-butyl
methylcarbamate in
anhydrous solvent

Y

Coolto 0 °C

Y

Add anhydrous base
(e.g., Triethylamine)

Y

Slowly add
Methanesulfonyl Chloride

Y

Stir at room temperature

Aqueous Work-up
(Wash with HCI, NaHCOs, Brine)

\

y

(Naz

Dry organic layer

SOa)

\

A

Concentr.
reduced

ate under
pressure

Y

Purify by Chromatography
or Recrystallization

\/

Characterize Pure Product
(NMR, MS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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